Cas no 922130-11-8 (2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 922130-11-8
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 6176969
• PubChem ID: 44015682
• Update Time: 2025-05-20

2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
• 2-methoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• 922130-11-8
• F2276-0378
• AKOS024635514

• Inchi： 1S/C17H16N2O4/c1-22-14-5-3-2-4-12(14)17(21)19-11-6-7-15-13(10-11)16(20)18-8-9-23-15/h2-7,10H,8-9H2,1H3,(H,18,20)(H,19,21)
• InChI Key： ZNSCHTKODDZHBM-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C=CC1=2)NC(C1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

Recent Advances in the Study of 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS: 922130-11-8)

The compound 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS: 922130-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the role of 922130-11-8 in targeting specific signaling pathways involved in inflammatory and oncogenic processes. Researchers have identified that this compound exhibits high affinity for certain kinases and GPCRs, making it a valuable candidate for drug development. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the benzoxazepine core influence its biological activity, leading to the development of more potent analogs with improved selectivity and reduced off-target effects.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide. Novel synthetic routes have been reported, which not only enhance yield and purity but also reduce the environmental impact of the manufacturing process. These developments are critical for transitioning the compound from laboratory-scale research to industrial production, paving the way for future clinical trials.

Preclinical studies have demonstrated the compound's efficacy in animal models of chronic inflammatory diseases and certain cancers. For instance, in a murine model of rheumatoid arthritis, administration of 922130-11-8 resulted in significant reduction in joint inflammation and cartilage degradation. Similarly, in vitro studies on cancer cell lines have shown that the compound induces apoptosis and inhibits proliferation, particularly in tumors with dysregulated kinase activity. These findings underscore its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in the development of 2-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide as a clinical drug. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on formulation strategies to enhance its solubility and delivery, as well as comprehensive toxicology studies to ensure safety. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, the recent research on 922130-11-8 highlights its significant potential in the field of chemical biology and drug discovery. The compound's unique structural features and versatile biological activities make it a promising candidate for further development. Continued interdisciplinary research will be essential to overcome existing challenges and fully realize its therapeutic applications. This brief serves as a comprehensive update on the latest advancements and future directions for this intriguing molecule.